
An In-depth Technical Guide to the Safe
Handling of 4-Oxocyclohexanecarbonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Oxocyclohexanecarbonitrile

Cat. No.: B057107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
Oxocyclohexanecarbonitrile (CAS No: 34916-10-4), a key intermediate in pharmaceutical

synthesis. Adherence to these protocols is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Oxocyclohexanecarbonitrile is

presented below. This data is essential for the safe design of experiments and for anticipating

its behavior under various laboratory conditions.
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Property Value Source

Molecular Formula C₇H₉NO [1][2]

Molecular Weight 123.15 g/mol [1][2]

Appearance Colorless Oil or Solid [2][3]

Boiling Point 271 °C [1][3]

Flash Point 118 °C [1][3]

Density 1.05 g/cm³ [1][3]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[3]

Storage Temperature 2-8°C [1][3]

Hazard Identification and Classification
4-Oxocyclohexanecarbonitrile is classified as a hazardous substance. The primary hazards

are summarized in the table below.

Hazard Class GHS Classification Statement

Acute Toxicity, Oral Warning H302: Harmful if swallowed

Acute Toxicity, Dermal Warning
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Warning H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Warning

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Warning H332: Harmful if inhaled

Specific Target Organ Toxicity Warning
H335: May cause respiratory

irritation

Source:[1][3]
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Experimental Protocols: Safe Handling and Storage
Strict adherence to the following protocols is mandatory when handling 4-
Oxocyclohexanecarbonitrile.

3.1. Engineering Controls

Ventilation: All handling of 4-Oxocyclohexanecarbonitrile must be conducted in a properly

functioning chemical fume hood.[1]

Eye Wash and Safety Shower: A readily accessible eye wash station and safety shower must

be available in the immediate work area.

3.2. Personal Protective Equipment (PPE)

A comprehensive list of required personal protective equipment is provided below.

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.[1]

Hand Protection
Chemical-resistant gloves (e.g., neoprene, nitrile

rubber).[1][4]

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.[1]

Respiratory Protection

For operations with a risk of generating aerosols

or dust, a NIOSH-approved respirator with an

appropriate cartridge is required.[1]

3.3. General Hygiene Practices

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[1]

Do not eat, drink, or smoke in areas where 4-Oxocyclohexanecarbonitrile is handled or

stored.[5][6]
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Remove contaminated clothing immediately and wash it before reuse.[1]

3.4. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][7]

Recommended storage temperature is between 2-8°C.[1][3]

Keep away from heat, sparks, and open flames.[1]

Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures
In the event of an emergency, follow the procedures outlined below.

4.1. First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. If irritation

persists, seek medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

4.2. Fire Fighting Measures

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or foam.[1]
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Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon

dioxide, and nitrogen oxides.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][7]

4.3. Accidental Release Measures

In case of a spill, the following workflow should be initiated.
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Figure 1: Workflow for Handling a 4-Oxocyclohexanecarbonitrile Spill.
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Disposal Considerations
Disposal of 4-Oxocyclohexanecarbonitrile and its contaminated materials must be carried out

in accordance with all applicable federal, state, and local regulations. Contact a licensed

professional waste disposal service to dispose of this material.[1]

Disclaimer: This document is intended as a guide for trained professionals and does not

replace a formal risk assessment. All users should consult the most current Safety Data Sheet

(SDS) for 4-Oxocyclohexanecarbonitrile before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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